Cas no 75039-59-7 (2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione)

• Product Name: 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione
• CAS No: 75039-59-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD00154288
• CID: 540181
• PubChem ID: 689850
• Update Time: 2025-10-31

2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-[(dimethylamino)methylene]-5,5-dimethyl-
• 2-(dimethylaminomethylidene)-5,5-dimethylcyclohexane-1,3-dione
• 2-DIMETHYLAMINOMETHYLENE-5,5-DIMETHYL-CYCLOHEXANE-1,3-DIONE
• 2-((dimethylamino)methylene)-5,5-dimethylcyclohexane-1,3-dione
• 2-[(dimethylamino)methylene]-5,5-dimethylcyclohexane-1,3-dione
• 2-[(dimethylamino)methylidene]-5,5-dimethylcyclohexane-1,3-dione
• 2-dimethylaminomethylene-5,5-dimethylcyclohexan-1,3-dione
• 2-dimethylaminomethylene-5,5-dimethylcyclohexane-1,3-dione
• 5,5-dimethyl-2-(dimethylaminomethylene)cyclohexane-1,3-dione
• AC1LEOVP
• BB_SC-5712
• BBL012939
• CTK2G9464
• CS-0455489
• InChI=1/C11H17NO2/c1-11(2)5-9(13)8(7-12(3)4)10(14)6-11/h7H,5-6H2,1-4H
• 2-(dimethylaminomethylidene)-5,5-dimethylcyclo-hexane-1,3-dione
• MFCD00154288
• 5,5-DIMETHYL-2-(DIMETHYLAMINOMETHYLENE)-1,3-CYCLOHEXANEDIONE
• SR-01000509936-1
• SCHEMBL2575397
• EN300-59402
• SR-01000509936
• 2-(dimethylaminomethylene)-5,5-dimethyl-cyclohexane-1,3-dione
• US11529321, Compound 21
• DTXSID50351074
• 75039-59-7
• 2-[(dimethylamino)methylene]-5,5-dimethyl-1,3-cyclohexanedione
• AKOS000678569
• FQROYQHOQIIRBO-UHFFFAOYSA-N
• G10028
• 1D-061
• BDBM584993
• STK790243
• 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione

• MDL： MFCD00154288
• Inchi： 1S/C11H17NO2/c1-11(2)5-9(13)8(7-12(3)4)10(14)6-11/h7H,5-6H2,1-4H3
• InChI Key： FQROYQHOQIIRBO-UHFFFAOYSA-N
• SMILES： O=C1/C(=C\N(C)C)/C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous amides

Additional information on 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione

Comprehensive Overview of 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione (CAS No. 75039-59-7)

2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione (CAS No. 75039-59-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, synthetic chemistry, and material science. This compound, often referred to by its systematic name or CAS number, is a derivative of cyclohexane-1,3-dione, featuring a dimethylaminomethylene substituent. Its unique structural properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and functional materials.

The growing interest in 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione can be attributed to its versatile reactivity and potential applications. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and applications in drug discovery. With the rise of AI-driven drug design and green chemistry initiatives, this compound has become a subject of exploration for its role in sustainable synthetic pathways and its compatibility with modern computational modeling techniques.

One of the key features of CAS No. 75039-59-7 is its ability to act as a building block for heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals. The dimethylaminomethylene group introduces electron-rich characteristics, enhancing its utility in nucleophilic reactions. This property aligns with current trends in medicinal chemistry, where researchers seek efficient synthetic routes and high-yield reactions to streamline drug development processes.

In addition to its pharmaceutical relevance, 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione has potential applications in material science. Its rigid cyclohexane backbone and functional groups make it a candidate for designing novel polymers or coatings with specific thermal or optical properties. This aspect is particularly appealing to industries focused on advanced materials and sustainable technologies, as the demand for eco-friendly and high-performance materials continues to grow.

The compound's stability under various conditions and solubility profiles are also frequently discussed topics among chemists. Understanding these properties is crucial for optimizing reaction conditions and scaling up production. Recent studies have explored its behavior in different solvents, providing insights into its compatibility with green solvents—a hot topic in contemporary chemistry due to increasing environmental regulations.

Another area of interest is the analytical characterization of CAS No. 75039-59-7. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its structure and purity. These methods are essential for quality control in industrial settings and for academic research aiming to explore its derivatives. The compound's distinct spectral signatures make it a useful reference in spectroscopic studies.

From a commercial perspective, the availability and pricing of 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione are common queries among buyers and suppliers. The compound is typically offered by specialty chemical manufacturers, and its market dynamics are influenced by factors such as raw material costs and production scalability. With the increasing demand for customized chemical intermediates, suppliers are focusing on providing high-purity grades to meet diverse research and industrial needs.

In summary, 2-Dimethylaminomethylene-5,5-dimethyl-cyclohexane-1,3-dione (CAS No. 75039-59-7) is a multifaceted compound with broad applicability in synthetic chemistry and material science. Its structural features, reactivity, and potential for innovation align with current scientific and industrial trends, making it a subject of ongoing research and development. As the chemical industry evolves toward sustainability and efficiency, this compound is poised to play a pivotal role in future advancements.